Cas no 1343664-95-8 (Ethyl 2-amino-3,5,6-trifluorobenzoate)

• Product Name: Ethyl 2-amino-3,5,6-trifluorobenzoate
• CAS No: 1343664-95-8
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD17226636
• CID: 5605841
• PubChem ID: 62816780
• Update Time: 2025-10-28

Ethyl 2-amino-3,5,6-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS012112121
• 1343664-95-8
• EN300-9212218
• ethyl 2-amino-3,5,6-trifluorobenzoate
• CS-0347985
• Benzoic acid, 2-amino-3,5,6-trifluoro-, ethyl ester
• Ethyl 2-amino-3,5,6-trifluorobenzoate

• MDL： MFCD17226636
• Inchi： 1S/C9H8F3NO2/c1-2-15-9(14)6-7(12)4(10)3-5(11)8(6)13/h3H,2,13H2,1H3
• InChI Key： XNPKCXCIWNKDIN-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=C1C(=O)OCC)N)F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 289.4±40.0 °C(Predicted)
• pka: -0.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-amino-3,5,6-trifluorobenzoate

Ethyl 2-amino-3,5,6-trifluorobenzoate (CAS No. 1343664-95-8)

Ethyl 2-amino-3,5,6-trifluorobenzoate is a compound with the CAS registry number 1343664-95-8. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a benzoic acid derivative. The benzoic acid moiety is further substituted with an amino group at the 2-position and trifluoro groups at the 3, 5, and 6 positions. This combination of functional groups makes Ethyl 2-amino-3,5,6-trifluorobenzoate a versatile compound with potential applications in various fields of chemistry and materials science.

The synthesis of Ethyl 2-amino-3,5,6-trifluorobenzoate involves several steps that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound by employing novel catalysts and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most promising applications of Ethyl 2-amino-3,5,6-trifluorobenzoate is in the field of pharmaceuticals. The compound's unique structure allows it to interact with various biological targets, making it a potential candidate for drug development. Recent studies have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 2-amino-3,5,6-trifluorobenzoate can inhibit the activity of a key enzyme associated with neurodegenerative diseases.

In addition to its pharmaceutical applications, Ethyl 2-amino-3,5,6-trifluorobenzoate has also found use in materials science. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have reported that when combined with transition metals such as copper or zinc, Ethyl 2-amino-3,5,6-trifluorobenzoate forms coordination polymers with unique magnetic and optical properties. These materials hold potential for applications in data storage and sensing technologies.

The environmental impact of Ethyl 2-amino-3,5,6-trifluorobenzoate has also been a topic of recent research interest. Studies have shown that the compound exhibits biodegradability under certain conditions, which is crucial for its safe disposal and use in industrial processes. Furthermore, its low toxicity profile makes it a safer alternative to some traditional chemical compounds used in similar applications.

In conclusion,Ethyl 2-amino-3',trifluoro benzoate (CAS No:1343664) is a multifaceted compound with significant potential across various industries. Its unique chemical structure enables diverse applications ranging from drug development to advanced materials science. As research continues to uncover new properties and uses for this compound,the future looks bright for Ethyl 2-amino-3',trifluoro benzoate in both academic and industrial settings.